Cas no 2229283-55-8 (1-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpiperazine)

• Product Name: 1-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpiperazine
• CAS No: 2229283-55-8
• MF: C₁₂H₂₂N₄
• MW: 222.329882144928
• CID: 5766984
• PubChem ID: 165709970
• Update Time: 2025-10-30

1-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2229283-55-8
• EN300-1779618
• 1-methyl-2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]piperazine
• 1-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpiperazine

• Inchi： 1S/C12H22N4/c1-10(2)8-16-9-11(6-14-16)12-7-13-4-5-15(12)3/h6,9-10,12-13H,4-5,7-8H2,1-3H3
• InChI Key： YTCMNTBLZQAYMO-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1C1C=NN(CC(C)C)C=1

Computed Properties

• Exact Mass: 222.18444672g/mol
• Monoisotopic Mass: 222.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpiperazine

1-Methyl-2-(1-(2-Methylpropyl)-1H-Pyrazol-4-yl)Piperazine: A Comprehensive Overview

1-Methyl-2-(1-(2-Methylpropyl)-1H-Pyrazol-4-yl)Piperazine (CAS No. 2229283-55-8) is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound belongs to the class of piperazines, which are six-membered rings containing two nitrogen atoms at positions 1 and 4. The piperazine ring in this molecule is substituted at position 2 with a pyrazole group, specifically a 1-(2-methylpropyl)-1H-pyrazol-4-yl group, and at position 1 with a methyl group. The combination of these substituents imparts distinctive chemical properties to the molecule, making it a subject of interest for researchers exploring its potential applications.

The pyrazole ring in this compound is a five-membered aromatic heterocycle containing two nitrogen atoms. The substitution pattern on the pyrazole ring, particularly the presence of a 2-methylpropyl group, contributes to the molecule's stability and reactivity. Piperazines, on the other hand, are known for their ability to form hydrogen bonds due to the presence of nitrogen atoms, which can significantly influence the compound's solubility and bioavailability. These properties make 1-Methyl-2-(1-(2-Methylpropyl)-1H-Pyrazol-4-yl)Piperazine a promising candidate for drug design and development.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. Researchers have reported that the compound exhibits notable stability under various chemical conditions, which is crucial for its potential use in pharmaceutical applications. Additionally, computational studies have been conducted to evaluate its electronic properties and interaction with biological targets, providing valuable insights into its potential as a drug candidate.

In terms of applications, 1-Methyl-2-(1-(2-Methylpropyl)-1H-Pyrazol-4-yl)Piperazine has shown promise in the field of medicinal chemistry. Its structure suggests potential activity as an inhibitor or modulator of specific biological pathways. For instance, preliminary in vitro studies have indicated that the compound may exhibit anti-inflammatory or antioxidant properties, making it a candidate for therapeutic interventions in conditions such as neurodegenerative diseases or cardiovascular disorders.

Furthermore, the synthesis of this compound has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. These advancements highlight the importance of sustainable practices in modern chemical research. The integration of eco-friendly methodologies ensures that compounds like CAS No. 2229283-55-8 can be produced efficiently without compromising on quality or safety standards.

Looking ahead, ongoing research aims to explore the pharmacokinetic profile of 1-Methyl-2-(1-(2-Methylpropyl)-1H-Pyrazol-4-yl)Piperazine, including its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these aspects is critical for determining its suitability as an orally active drug. Preclinical studies are also being conducted to assess its toxicity profile and efficacy in animal models, paving the way for potential clinical trials.

In conclusion, CAS No. 2229283-55-8, or 1-Methyl-2-(1-(2-Methylpropyl)-1H-Pyrazol-4-yl)Piperazine, represents a significant advancement in heterocyclic chemistry. Its unique structure, combined with promising biological activities and eco-friendly synthesis methods, positions it as a valuable asset in drug discovery and development. As research continues to unfold, this compound holds great potential for contributing to innovative therapeutic solutions across various medical domains.